Sovaprevir
Sovaprevir
Sovaprevir is a dipeptide.
Sovaprevir has been investigated for the treatment of Hepatitis C, Chronic.
Sovaprevir has been investigated for the treatment of Hepatitis C, Chronic.
Brand Name:
Vulcanchem
CAS No.:
1001667-23-7
VCID:
VC0543621
InChI:
InChI=1S/C43H53N5O8S/c1-6-28-25-43(28,41(52)46-57(53,54)31-16-17-31)45-39(50)36-22-30(26-48(36)40(51)33(42(2,3)4)23-38(49)47-19-11-8-12-20-47)56-37-24-34(27-13-9-7-10-14-27)44-35-21-29(55-5)15-18-32(35)37/h6-7,9-10,13-15,18,21,24,28,30-31,33,36H,1,8,11-12,16-17,19-20,22-23,25-26H2,2-5H3,(H,45,50)(H,46,52)/t28-,30-,33-,36+,43-/m1/s1
SMILES:
CC(C)(C)C(CC(=O)N1CCCCC1)C(=O)N2CC(CC2C(=O)NC3(CC3C=C)C(=O)NS(=O)(=O)C4CC4)OC5=CC(=NC6=C5C=CC(=C6)OC)C7=CC=CC=C7
Molecular Formula:
C43H53N5O8S
Molecular Weight:
800.0 g/mol
Sovaprevir
CAS No.: 1001667-23-7
Inhibitors
VCID: VC0543621
Molecular Formula: C43H53N5O8S
Molecular Weight: 800.0 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
| Description | Sovaprevir is a dipeptide. Sovaprevir has been investigated for the treatment of Hepatitis C, Chronic. |
|---|---|
| CAS No. | 1001667-23-7 |
| Product Name | Sovaprevir |
| Molecular Formula | C43H53N5O8S |
| Molecular Weight | 800.0 g/mol |
| IUPAC Name | (2S,4R)-N-[(1R,2S)-1-(cyclopropylsulfonylcarbamoyl)-2-ethenylcyclopropyl]-1-[(2S)-3,3-dimethyl-2-(2-oxo-2-piperidin-1-ylethyl)butanoyl]-4-(7-methoxy-2-phenylquinolin-4-yl)oxypyrrolidine-2-carboxamide |
| Standard InChI | InChI=1S/C43H53N5O8S/c1-6-28-25-43(28,41(52)46-57(53,54)31-16-17-31)45-39(50)36-22-30(26-48(36)40(51)33(42(2,3)4)23-38(49)47-19-11-8-12-20-47)56-37-24-34(27-13-9-7-10-14-27)44-35-21-29(55-5)15-18-32(35)37/h6-7,9-10,13-15,18,21,24,28,30-31,33,36H,1,8,11-12,16-17,19-20,22-23,25-26H2,2-5H3,(H,45,50)(H,46,52)/t28-,30-,33-,36+,43-/m1/s1 |
| Standard InChIKey | MHFMTUBUVQZIRE-WINRQGAFSA-N |
| Isomeric SMILES | CC(C)(C)[C@H](CC(=O)N1CCCCC1)C(=O)N2C[C@@H](C[C@H]2C(=O)N[C@@]3(C[C@H]3C=C)C(=O)NS(=O)(=O)C4CC4)OC5=CC(=NC6=C5C=CC(=C6)OC)C7=CC=CC=C7 |
| SMILES | CC(C)(C)C(CC(=O)N1CCCCC1)C(=O)N2CC(CC2C(=O)NC3(CC3C=C)C(=O)NS(=O)(=O)C4CC4)OC5=CC(=NC6=C5C=CC(=C6)OC)C7=CC=CC=C7 |
| Canonical SMILES | CC(C)(C)C(CC(=O)N1CCCCC1)C(=O)N2CC(CC2C(=O)NC3(CC3C=C)C(=O)NS(=O)(=O)C4CC4)OC5=CC(=NC6=C5C=CC(=C6)OC)C7=CC=CC=C7 |
| Appearance | Solid powder |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | ACH-0141625; ACH-1625; ACH0141625; ACH1625; ACH 0141625; ACH 1625 |
| Reference | 1: De Clercq E. Current race in the development of DAAs (direct-acting antivirals) against HCV. Biochem Pharmacol. 2014 Jun 15;89(4):441-52. doi: 10.1016/j.bcp.2014.04.005. PubMed PMID: 24735613. 2: Vere Hodge RA. Meeting report: 26th International Conference on Antiviral Research. Antiviral Res. 2013 Oct;100(1):276-85. doi: 10.1016/j.antiviral.2013.08.006. PubMed PMID: 23973733. |
| PubChem Compound | 53362096 |
| Last Modified | Apr 15 2024 |
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